Cas no 2228564-02-9 (methyl 5-(1-amino-2,2-difluorocyclopropyl)-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 5-(1-amino-2,2-difluorocyclopropyl)-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2228564-02-9
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 6000742
• PubChem ID: 165630292
• Update Time: 2025-05-21

methyl 5-(1-amino-2,2-difluorocyclopropyl)-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-amino-2,2-difluorocyclopropyl)-1-methyl-1H-pyrrole-2-carboxylate
• 2228564-02-9
• EN300-1968908

• Inchi： 1S/C10H12F2N2O2/c1-14-6(8(15)16-2)3-4-7(14)9(13)5-10(9,11)12/h3-4H,5,13H2,1-2H3
• InChI Key： JUYUWHZEDJUOBE-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1=CC=C(C(=O)OC)N1C)N)F

Computed Properties

• Exact Mass: 230.08668395g/mol
• Monoisotopic Mass: 230.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 57.2Ų

Additional information on methyl 5-(1-amino-2,2-difluorocyclopropyl)-1-methyl-1H-pyrrole-2-carboxylate

Methyl 5-(1-amino-2,2-difluorocyclopropyl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228564-02-9): A Comprehensive Overview

Methyl 5-(1-amino-2,2-difluorocyclopropyl)-1-methyl-1H-pyrrole-2-carboxylate, identified by its CAS number 2228564-02-9, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and applications in drug development. The unique structural features of this molecule, particularly its 1-amino-2,2-difluorocyclopropyl substituent and the pyrrole core, make it a promising candidate for further investigation in various therapeutic areas.

The< strong>methyl 5-(1-amino-2,2-difluorocyclopropyl)-1-methyl-1H-pyrrole-2-carboxylate molecule exhibits a complex architecture that combines elements of both nitrogen-containing heterocycles and fluorinated aliphatic structures. The presence of the amino group at the cyclopropyl ring and the carboxylate moiety at the pyrrole ring introduces multiple sites for potential interactions with biological targets. These structural features have led to its exploration as a lead compound in the search for novel pharmacophores with therapeutic relevance.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The< strong>1-amino-2,2-difluorocyclopropyl group is particularly noteworthy due to its ability to enhance metabolic stability and bioavailability, which are critical factors in drug design. Additionally, the pyrrole ring is a common motif in many bioactive compounds, including antiviral and anticancer agents. The combination of these elements in methyl 5-(1-amino-2,2-difluorocyclopropyl)-1-methyl-1H-pyrrole-2-carboxylate suggests potential applications in multiple therapeutic domains.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their enhanced binding affinity and resistance to metabolic degradation. The< strong>1-methyl-1H-pyrrole-2-carboxylate moiety contributes to the overall solubility and pharmacokinetic properties of the molecule, making it an attractive candidate for further optimization. Researchers have been exploring various derivatives of this compound to assess their efficacy in modulating target proteins and enzymes involved in disease pathways.

The< strong>methyl 5-(1-amino-2,2-difluorocyclopropyl)-1-methyl-1H-pyrrole-2-carboxylate has been synthesized through multi-step organic reactions that involve cyclization, functional group transformations, and protection-deprotection strategies. The synthesis pathway has been optimized to ensure high yield and purity, which are essential for subsequent biological evaluation. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm the structural integrity of the compound.

In vitro studies have begun to reveal the potential biological activities of methyl 5-(1-amino-2,2-difluorocyclopropyl)-1-methyl-1H-pyrrole-2-carboxylate. Initial experiments suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory and infectious diseases. The< strong>1-amino-2,2-difluorocyclopropyl group appears to play a crucial role in mediating these interactions by providing specific binding interactions with target proteins. Further research is needed to fully elucidate the mechanism of action and identify potential therapeutic applications.

The< strong>methyl 5-(1-amino-2,2-difluorocyclopropyl)-1-methyl-1H-pyrrole-2-carboxylate molecule also represents an interesting case study for understanding how structural modifications can influence biological activity. By comparing this compound with its analogs, researchers can gain insights into the key pharmacophoric elements required for optimal biological activity. This information can be used to guide the design of new molecules with improved efficacy and selectivity.

The development of novel pharmaceuticals often involves a multidisciplinary approach that integrates synthetic chemistry, computational modeling, and biological testing. Methyl 5-(1-amino-2,2-difluorocyclopropyl)-1-methyl-1H-pyrrole-2-carboxylate exemplifies this collaborative effort by combining expertise from various scientific fields. The compound's unique structure has prompted investigations into its interactions with biological targets using both experimental and computational methods.

In conclusion, methyl 5-(1-amino-2,2-difluorocyclopropyl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228564-02-9) is a promising compound with significant potential in pharmaceutical research. Its complex structure and unique functional groups make it an attractive candidate for further exploration in drug discovery. Ongoing studies aim to elucidate its biological activities and develop novel therapeutic agents based on its scaffold. As research continues to uncover new applications for this compound, it is likely to play an important role in future medical advancements.